Cas no 91193-19-0 ((E)-5-Chloro-2-phenylpent-4-enoic acid)

• Product Name: (E)-5-Chloro-2-phenylpent-4-enoic acid
• CAS No: 91193-19-0
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6094327
• PubChem ID: 107900898
• Update Time: 2025-10-29

(E)-5-Chloro-2-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-phenylpent-4-enoic acid
• 91193-19-0
• (E)-5-Chloro-2-phenylpent-4-enoic acid
• EN300-4511953

• Inchi： 1S/C11H11ClO2/c12-8-4-7-10(11(13)14)9-5-2-1-3-6-9/h1-6,8,10H,7H2,(H,13,14)/b8-4+
• InChI Key： AUXBEHSTUAFINH-XBXARRHUSA-N
• SMILES： Cl/C=C/CC(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (E)-5-Chloro-2-phenylpent-4-enoic acid

(E)-5-Chloro-2-phenylpent-4-enoic acid (CAS No. 91193-19-0): A Comprehensive Overview of Its Properties and Applications

(E)-5-Chloro-2-phenylpent-4-enoic acid (CAS No. 91193-19-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This compound, characterized by its chlorophenyl and unsaturated carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for researchers exploring pharmaceutical active ingredients, agrochemicals, and fine chemicals.

The growing interest in (E)-5-Chloro-2-phenylpent-4-enoic acid is partly driven by its potential applications in drug discovery. With the rise of targeted therapies and small-molecule inhibitors, researchers are increasingly focusing on compounds like this to develop novel treatments for diseases such as cancer, inflammation, and metabolic disorders. The phenylpentenoic acid scaffold is particularly attractive due to its ability to interact with biological targets, making it a hotspot in medicinal chemistry research.

From a synthetic chemistry perspective, (E)-5-Chloro-2-phenylpent-4-enoic acid offers several advantages. Its α,β-unsaturated carbonyl moiety allows for diverse chemical transformations, including Michael additions, cycloadditions, and nucleophilic substitutions. These reactions are crucial for constructing complex molecular architectures, which are often required in the development of high-performance materials and functional polymers. The compound's chlorine substituent further enhances its reactivity, enabling selective modifications that are highly sought after in organic synthesis.

In recent years, the demand for sustainable chemistry and green synthesis has influenced how researchers utilize intermediates like (E)-5-Chloro-2-phenylpent-4-enoic acid. Innovations in catalytic processes and solvent-free reactions have made it possible to reduce waste and improve the efficiency of synthetic routes involving this compound. This aligns with the broader industry trend toward environmentally friendly manufacturing, which is a key concern for both academia and industry.

Another area where (E)-5-Chloro-2-phenylpent-4-enoic acid shows promise is in the development of advanced materials. Its conjugated system and functional groups make it a candidate for designing organic semiconductors, liquid crystals, and photoresponsive materials. These applications are particularly relevant in the context of emerging technologies such as flexible electronics and optoelectronic devices, where the need for novel organic compounds is ever-increasing.

For researchers and manufacturers, understanding the physicochemical properties of (E)-5-Chloro-2-phenylpent-4-enoic acid is essential. The compound typically appears as a white to off-white crystalline powder with a defined melting point and solubility profile. These characteristics are critical for its handling, storage, and application in various experimental setups. Additionally, its stability under different conditions is a topic of interest, especially for those working on long-term storage solutions and formulation development.

In conclusion, (E)-5-Chloro-2-phenylpent-4-enoic acid (CAS No. 91193-19-0) is a multifaceted compound with wide-ranging applications in pharmaceuticals, materials science, and organic synthesis. Its structural versatility and reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and industrial applications.